molecular formula C11H9BrS B8487147 2-Bromo-7-(methylsulfanyl)naphthalene

2-Bromo-7-(methylsulfanyl)naphthalene

Cat. No.: B8487147
M. Wt: 253.16 g/mol
InChI Key: FNVIVQVYYAYNQM-UHFFFAOYSA-N
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Description

2-Bromo-7-(methylsulfanyl)naphthalene is a useful research compound. Its molecular formula is C11H9BrS and its molecular weight is 253.16 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H9BrS

Molecular Weight

253.16 g/mol

IUPAC Name

2-bromo-7-methylsulfanylnaphthalene

InChI

InChI=1S/C11H9BrS/c1-13-11-5-3-8-2-4-10(12)6-9(8)7-11/h2-7H,1H3

InChI Key

FNVIVQVYYAYNQM-UHFFFAOYSA-N

Canonical SMILES

CSC1=CC2=C(C=C1)C=CC(=C2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred solution of 189 (5.72 g, 20.0 mmol) in THF (80 mL) was treated dropwise at −78° C. with n-BuLi (2.5 M in hexanes, 8.40 mL, 21.0 mmol) under N2. The mixture was stirred at −78° C. for 20 min, then treated slowly with dimethyl disulfide (2.16 mL, 24 mmol) and allowed to warm to room temperature. The solvent was removed under reduced pressure to give a residue that was shaken with water, and the resulting solid was crystallised fom petroleum ether to give 2-bromo-7-(methylsulfanyl)naphthalene (199) (4.14 g, 82%): mp 80-81° C.; 1H NMR [(CD3)2SO] δ 8.11 (d, J=1.9 Hz, 1H), 7.86 (d, J=9.1 Hz, 1H), 7.83 (d, J=9.1 Hz, 1H), 7.71 (d, J=1.8 Hz, 1H), 7.54 (dd, J=8.72, 2.0 Hz, 1H), 7.44 (dd, J=8.6, 2.0 Hz, 1H), 2.58 (s, 3H). Anal. (C11H9BrS) C, H, S.
Name
Quantity
5.72 g
Type
reactant
Reaction Step One
Quantity
8.4 mL
Type
reactant
Reaction Step One
Name
Quantity
80 mL
Type
solvent
Reaction Step One
Quantity
2.16 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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